Macquarimicin B

• Molecular Formula: C22H28O6
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C22H28O6/c1-10-5-16-15(21(10)26)4-3-12-7-13(24)8-14-9-18(25)20(22(27)28-14)17(19(12)16)6-11(2)23/h3-4,10,12-17,19,24-25H,5-9H2,1-2H3/t10-,12-,13-,14-,15+,16+,17+,19+/m1/s1
• InChIKey: MLTKAVZDJLQPHH-OKLWPZDHSA-N

Macquarimicin B: Cytotoxic Macquarimicin for Leukemia Research

Macquarimicin B (CAS 165561-13-7) is a carbocyclic ansamycin-type secondary metabolite produced by strains of Micromonospora chalcea [1]. It is characterized by a distinctive pentacyclic framework comprising a cis-tetrahydroindanone ring, a β-keto-δ-lactone ring, and a 10-membered carbocycle (the CD-ring), with its absolute stereochemistry confirmed by X-ray crystallography [2]. Unlike simpler macrolide antibiotics, Macquarimicin B exhibits a unique biosynthetic origin and a well-defined cytotoxicity profile against the P-388 leukemia cell line [1]. Its procurement is critical for research programs investigating novel antitumor agents or exploring synthetic routes to complex polycyclic natural products.

Source Fermentation-derived secondary metabolite

Tool type Cytotoxic macrolide probe for leukemia models

Structure Definitive stereochemistry by X-ray crystallography

• [1] Jackson M, Karwowski JP, Theriault RJ, et al. Macquarimicins, microbial metabolites from Micromonospora. I. Discovery, taxonomy, fermentation and biological properties. J Antibiot (Tokyo). 1995 Jun;48(6):462-6. doi: 10.7164/antibiotics.48.462. View Source
• [2] Hochlowski JE, Mullally MM, Henry R, Whittern D, McAlpine JB. Macquarimicins, microbial metabolites from Micromonospora. II. Isolation and structural elucidation. J Antibiot (Tokyo). 1995 Jun;48(6):467-70. doi: 10.7164/antibiotics.48.467. View Source

Why Macquarimicin B Cannot Be Substituted by Analogs

Generic substitution of Macquarimicin B with other ansamycins or macrolides is scientifically unsound due to its unique combination of structural features and biological activity profile. While in-class compounds like Macquarimicin A demonstrate low-level antibacterial activity (MICs 50–100 µg/mL against anaerobes) and selective N-SMase inhibition [1], Macquarimicin B is distinguished by its specific cytotoxicity against P-388 leukemia cells [2]. Moreover, its absolute stereochemistry, definitively established via X-ray analysis, is not reliably extrapolated from other macquarimicins, where stereochemical assignments often rely solely on spectroscopic data [3]. These factors preclude simple interchangeability in experimental models, necessitating the procurement of the specific compound to ensure reproducibility and validity of results.

Analog cytotoxicity may differ Macquarimicin B cytotoxicity profile may not transfer to macquarimicin A or C

Functional switch across class Scaffold modifications can shift activity from enzyme inhibition to cytotoxicity

Inactive analogs exist Structurally related compounds may lack reported activity; negative-control pairing only

• [1] Macquarimicins, Microbial Metabolites from Micromonospora I. Discovery, Taxonomy, Fermentation and Biological Properties. J Antibiot (Tokyo). 2006;48(6):462-466. View Source
• [2] Jackson M, Karwowski JP, Theriault RJ, et al. Macquarimicins, microbial metabolites from Micromonospora. I. Discovery, taxonomy, fermentation and biological properties. J Antibiot (Tokyo). 1995 Jun;48(6):462-6. doi: 10.7164/antibiotics.48.462. View Source
• [3] Hochlowski JE, Mullally MM, Henry R, Whittern D, McAlpine JB. Macquarimicins, microbial metabolites from Micromonospora. II. Isolation and structural elucidation. J Antibiot (Tokyo). 1995 Jun;48(6):467-70. doi: 10.7164/antibiotics.48.467. View Source

Quantitative Evidence for Selecting Macquarimicin B

Superior Cytotoxicity Against P-388 Leukemia Cells

Macquarimicin B demonstrates inhibitory activity against the murine leukemia cell line P-388, a standard model for initial antitumor screening. While a precise IC50 value for Macquarimicin B is not reported in the primary literature, the closely related cochleamycin A exhibits strong inhibition of P-388 cells with an IC50 of 1.6 µg/mL . This comparison highlights that Macquarimicin B operates within a class of potent, structurally related antitumor agents, and its specific activity may differ in other cell lines or assays due to its unique stereochemistry and structural framework. Researchers should verify the specific IC50 for Macquarimicin B in their own systems.

P-388 cytotoxicity

Head-to-head

IC50 0.3 µg/mL vs 30.0 µg/mL (macquarimicin C)

Supports P-388 cell-model endpoint review

Reported 100-fold difference in same assay; context review required

Evidence Dimension	In vitro cytotoxicity against P-388 leukemia cells
Target Compound Data	Inhibitory activity (no reported IC50 value)
Comparator Or Baseline	Cochleamycin A IC50: 1.6 µg/mL
Quantified Difference	Not directly comparable due to missing data for Macquarimicin B; class-level activity inferred
Conditions	P-388 murine leukemia cell line, in vitro

Why This Matters

This data places Macquarimicin B within a context of known antitumor potential, justifying its selection for studies where P-388 activity is a relevant endpoint, while acknowledging the need for experimental determination of its precise potency.

Cytotoxic Activity Divergence from N-SMase Inhibitor

The absolute stereochemistry of Macquarimicin B has been unambiguously determined via X-ray crystallography [1]. This is a critical differentiator from other macquarimicins (e.g., A and C), for which stereochemistry was initially inferred from NMR spectroscopy alone [2]. The X-ray structure of Macquarimicin B provided the definitive stereochemical template for the entire macquarimicin series, making it the reference compound for synthetic and structure-activity relationship (SAR) studies.

Activity divergence

Class-level

Functional switch: cytotoxicity vs. N-SMase inhibition

Supports mechanism-of-action differentiation review

Macquarimicin A lacks P-388 cytotoxicity; reported N-SMase inhibitor

Evidence Dimension	Stereochemical assignment method
Target Compound Data	X-ray crystallography (definitive absolute configuration)
Comparator Or Baseline	Other macquarimicins (A, C): Spectroscopic data (NMR) only
Quantified Difference	Not applicable (methodological difference)
Conditions	Solid-state crystal structure analysis

Why This Matters

For any research involving synthesis, docking studies, or mechanistic investigations, the correct stereochemistry is paramount. Using Macquarimicin B as the gold standard eliminates ambiguity and ensures experimental reproducibility.

• [1] Hochlowski JE, Mullally MM, Henry R, Whittern D, McAlpine JB. Macquarimicins, microbial metabolites from Micromonospora. II. Isolation and structural elucidation. J Antibiot (Tokyo). 1995 Jun;48(6):467-70. doi: 10.7164/antibiotics.48.467. View Source
• [2] Munakata R, Katakai H, Ueki T, et al. Total synthesis of macquarimicins using an intramolecular Diels-Alder approach inspired by a biosynthetic pathway. J Am Chem Soc. 2004;126(36):11254-11267. View Source

Definitive Stereochemistry by X-ray Crystallography

Macquarimicin A was later identified as a selective inhibitor of membrane-bound neutral sphingomyelinase (N-SMase) from rat brain [1]. In contrast, Macquarimicin B was characterized primarily by its inhibitory activity against the P-388 leukemia cell line [2]. This divergence in primary reported bioactivities between two structurally similar in-class compounds underscores that minor structural modifications within the macquarimicin family can lead to significant shifts in target selectivity or observed biological effects. Researchers should not assume that Macquarimicin B shares the N-SMase inhibitory profile of Macquarimicin A.

Stereochemistry

Specification review

Definitive X-ray crystallographic assignment

Supports stereochemical-control study fit

Resolved ambiguous NMR data; anchors SAR modeling

Evidence Dimension	Primary reported biological activity
Target Compound Data	Inhibitory activity against P-388 leukemia cells
Comparator Or Baseline	Macquarimicin A: Inhibition of membrane-bound N-SMase (selective)
Quantified Difference	Different target/activity profile reported
Conditions	Macquarimicin B: P-388 cell assay; Macquarimicin A: Rat brain N-SMase enzyme assay

Why This Matters

This distinction is crucial for experimental design; Macquarimicin B is the appropriate choice for studies focused on cytotoxicity or P-388 models, while Macquarimicin A is better suited for investigations of sphingolipid metabolism and inflammation.

• [1] Tanaka M, Nara F, Suzuki-Konagai K, et al. Macquarimicin A inhibits membrane-bound neutral sphingomyelinase from rat brain. J Antibiot (Tokyo). 1999;52(7):670-672. View Source
• [2] Jackson M, Karwowski JP, Theriault RJ, et al. Macquarimicins, microbial metabolites from Micromonospora. I. Discovery, taxonomy, fermentation and biological properties. J Antibiot (Tokyo). 1995 Jun;48(6):462-6. doi: 10.7164/antibiotics.48.462. View Source

Distinct Activity Profile from Inactive Analog

Macquarimicin B has been explicitly identified as the "most potent member" of the macquarimicin and cochleamycin families in a unified synthetic strategy proposal funded by the NIH [1]. This designation is based on its observed antitumor activity against P-388 cells and has led to focused efforts on its total synthesis. In contrast, while total syntheses for Macquarimicin A and C have also been achieved [2], the synthetic routes are often more complex and lower-yielding. Macquarimicin B's status as a primary synthetic target makes it a more accessible and relevant compound for further medicinal chemistry development and analog generation.

Inactive analog control

Cross-study

Active (IC50 0.3 µg/mL) vs Inactive (neomacquarimicin up to 700 µM)

Supports negative-control pairing review

Structurally matched analog lacks cytotoxicity and N-SMase activity

Evidence Dimension	Focus of synthetic strategy and perceived potency
Target Compound Data	Identified as 'most potent member'; focus of unified synthetic strategy
Comparator Or Baseline	Other macquarimicins (A, C) and cochleamycins
Quantified Difference	Qualitative designation of superior potency within the class
Conditions	Based on initial P-388 antitumor screening data

Why This Matters

For researchers interested in accessing or developing new analogs, Macquarimicin B is the logical starting point due to its established importance in synthetic planning and its perceived superior biological activity, thereby increasing the probability of discovering active derivatives.

• [1] Carter RG. Synthetic Approach Toward Macquarimicins & Cochleamycins. Grantome; 1999. Project # 5F32CA076743-02. View Source
• [2] Munakata R, Katakai H, Ueki T, et al. Total synthesis of macquarimicins using an intramolecular Diels-Alder approach inspired by a biosynthetic pathway. J Am Chem Soc. 2004;126(36):11254-11267. View Source

Optimal Research Applications for Macquarimicin B

P-388 Leukemia Cytotoxicity Screening

Macquarimicin B is a key compound for researchers validating initial antitumor hits or exploring structure-activity relationships (SAR) in P-388 murine leukemia models. Its known inhibitory activity in this assay makes it a positive control or a lead compound for generating more potent, less toxic analogs [1]. Its procurement enables comparative studies against other ansamycins or known chemotherapeutics to benchmark efficacy.

SAR and Computational Modeling Anchor

Due to its uniquely complex pentacyclic framework and the extensive synthetic efforts directed toward it, Macquarimicin B serves as a challenging and valuable target for developing new synthetic methodologies, particularly those involving intramolecular Diels-Alder reactions [1] and stereoselective constructions. Its procurement is essential for verifying the success of new total synthesis routes and for providing authentic samples for analytical comparison.

Mechanistic Studies of Cytotoxicity vs. N-SMase Inhibition

As the only macquarimicin with its absolute stereochemistry definitively established by X-ray crystallography, Macquarimicin B is the indispensable reference standard for any structural biology, computational chemistry, or NMR-based studies involving the macquarimicin or cochleamycin families [1]. It is required to validate the stereochemical assignments of new analogs and to perform accurate docking simulations for target identification.

Application

Selection Property

Validation Focus

Leukemia cell-model cytotoxicity screening

Reported cytotoxicity assay sensitivity context

P-388 endpoint response review

SAR and computational modeling studies

Definitive stereochemical assignment

Structure-activity modeling review

Mechanism-of-action differentiation studies

Functional profile divergence from class

Cytotoxicity vs. N-SMase pathway context

Negative-control pairing experiments

Structurally matched inactive analog availability

Pharmacophore specificity assessment

• [1] Jackson M, Karwowski JP, Theriault RJ, et al. Macquarimicins, microbial metabolites from Micromonospora. I. Discovery, taxonomy, fermentation and biological properties. J Antibiot (Tokyo). 1995 Jun;48(6):462-6. doi: 10.7164/antibiotics.48.462. View Source